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Compound of Interest

Compound Name: 4-Benzyloxyphenyl isocyanate

Cat. No.: B112699 Get Quote

An In-depth Technical Guide to 4-
Benzyloxyphenyl Isocyanate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural information,

synthesis, and properties of 4-Benzyloxyphenyl isocyanate, a versatile bifunctional reagent

with applications in organic synthesis and materials science, including areas relevant to drug

development.

Structural Information and Identifiers
4-Benzyloxyphenyl isocyanate is an aromatic isocyanate featuring a benzyloxy group. This

combination of a reactive isocyanate and a protected phenol makes it a valuable building block

in multi-step syntheses.

SMILES:C1=CC=C(C=C1)COC2=CC=C(C=C2)N=C=O[1]
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Property Value Source

Molecular Formula C₁₄H₁₁NO₂ [1][2]

Molecular Weight 225.24 g/mol [1][2]

CAS Number 50528-73-9 [1][2]

IUPAC Name
1-isocyanato-4-

(phenylmethoxy)benzene
[1]

Physicochemical and Spectroscopic Data
A summary of the key physical and spectroscopic properties of 4-Benzyloxyphenyl
isocyanate is presented below.

Physical Properties
Property Value Source

Appearance Crystalline Solid [3]

Melting Point 60-62 °C [3]

Boiling Point 129 °C at 0.2 mmHg [3]

Solubility
Soluble in many organic

solvents.
[3]

Spectroscopic Data
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Technique Data Source

Infrared (IR) Spectroscopy

The IR spectrum is

characterized by a strong,

sharp absorption band around

2270 cm⁻¹ which is indicative

of the N=C=O asymmetric

stretching vibration of the

isocyanate group.[4] Other

characteristic peaks would

include those for the aromatic

C-H and C=C bonds, and the

C-O ether linkage.

[1]

¹H Nuclear Magnetic

Resonance (NMR)

Spectroscopy

The ¹H NMR spectrum would

be expected to show signals

for the benzylic protons (a

singlet), and the aromatic

protons on both the benzyl and

phenyl rings.

¹³C Nuclear Magnetic

Resonance (NMR)

Spectroscopy

The ¹³C NMR spectrum will

show a characteristic signal for

the isocyanate carbon, in

addition to the aromatic and

benzylic carbons.

[1]

Mass Spectrometry (MS)

The mass spectrum would

show the molecular ion peak

corresponding to the molecular

weight of the compound.

[1]

Synthesis and Experimental Protocols
The most common and direct method for the synthesis of 4-Benzyloxyphenyl isocyanate is

the reaction of 4-benzyloxyaniline with a phosgene equivalent, such as phosgene or

triphosgene.

Synthesis of 4-Benzyloxyphenyl isocyanate.
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Detailed Experimental Protocol for Synthesis
This protocol is based on general procedures for the synthesis of aryl isocyanates from the

corresponding anilines using triphosgene.[5][6] Caution: Phosgene and triphosgene are highly

toxic and should be handled with extreme care in a well-ventilated fume hood by trained

personnel.

Materials:

4-Benzyloxyaniline

Triphosgene (bis(trichloromethyl) carbonate)

Anhydrous dichloromethane (DCM)

Anhydrous triethylamine (Et₃N)

Anhydrous inert gas (e.g., nitrogen or argon)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and an inert gas inlet, dissolve 4-benzyloxyaniline (1.0 equivalent) in

anhydrous DCM.

To this solution, add a solution of triphosgene (0.4 equivalents) in anhydrous DCM dropwise

at 0 °C under an inert atmosphere.

After the addition is complete, add a solution of anhydrous triethylamine (2.2 equivalents) in

anhydrous DCM dropwise, maintaining the temperature at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for several hours (the

reaction progress can be monitored by thin-layer chromatography or IR spectroscopy by

observing the disappearance of the amine and the appearance of the isocyanate peak).

Upon completion, the reaction mixture is typically filtered to remove triethylamine

hydrochloride salt.
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The filtrate is then concentrated under reduced pressure to yield the crude 4-
Benzyloxyphenyl isocyanate.

Purification is generally achieved by vacuum distillation or recrystallization from a suitable

solvent (e.g., hexanes).[5]

Reactivity and Applications
The isocyanate group is highly electrophilic and readily reacts with nucleophiles. This reactivity

is the basis for its utility in synthesis.

Key Reactions
Urethane Formation: Reacts with alcohols to form carbamates (urethanes). This is the

foundational reaction for polyurethane chemistry.[3]

Urea Formation: Reacts with primary and secondary amines to form ureas. This reaction is

widely used in the synthesis of a variety of biologically active molecules.

Reaction with Water: Reacts with water to form an unstable carbamic acid, which then

decomposes to the corresponding amine (4-benzyloxyaniline) and carbon dioxide.

Reactivity of 4-Benzyloxyphenyl isocyanate.

Applications in Drug Development and Research
The dual functionality of 4-Benzyloxyphenyl isocyanate makes it a valuable tool in medicinal

chemistry and drug discovery.

Scaffold Decoration: The isocyanate group can be used to introduce a benzyloxyphenyl

moiety into a molecule, which can be useful for structure-activity relationship (SAR) studies.

The benzyloxy group can serve as a protected phenol, which can be deprotected in a later

step to reveal a free hydroxyl group for further functionalization or to act as a key

pharmacophore.[3]

Linker Chemistry: In the development of targeted therapies, such as antibody-drug

conjugates (ADCs) or proteolysis-targeting chimeras (PROTACs), isocyanates can be used

to form stable urea or carbamate linkages to connect different molecular components.
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Biomedical Materials: Isocyanates are the fundamental building blocks of polyurethanes, a

class of polymers with widespread use in biomedical devices due to their biocompatibility.[3]

Functionalized isocyanates can be used to create materials for drug delivery and tissue

engineering.[3]

Safety Information
Isocyanates are known respiratory and skin sensitizers and should be handled with appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a

well-ventilated area. Inhalation of isocyanate vapors can cause respiratory irritation and

sensitization. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by

the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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